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Compound of Interest

Compound Name: BMS 488043

Cat. No.: B10785880 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with a comprehensive resource for optimizing the use of BMS-488043 in

preclinical studies. This guide, presented in a question-and-answer format, addresses specific

issues related to experimental design, troubleshooting, and data interpretation.

Frequently Asked Questions (FAQs)
Q1: What is BMS-488043 and what is its mechanism of action?

A1: BMS-488043 is a small molecule inhibitor of Human Immunodeficiency Virus Type 1 (HIV-

1) entry. It is a first-generation attachment inhibitor that specifically targets the HIV-1 envelope

glycoprotein gp120. By binding to a pocket within gp120, BMS-488043 prevents the initial

attachment of the virus to the CD4 receptor on host T-cells, a critical first step in the viral

lifecycle. This action is non-competitive with CD4 binding.[1]

Q2: What is the primary signaling pathway affected by BMS-488043?

A2: BMS-488043 directly interferes with the initial stage of the HIV-1 entry signaling cascade. It

prevents the conformational changes in gp120 that are necessary for its interaction with the

CD4 receptor. This disruption blocks the subsequent steps of co-receptor (CCR5 or CXCR4)

binding and membrane fusion.
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Prepare serial dilutions
of BMS-488043

Incubate diluted BMS-488043
with HIV-1 pseudovirus

Add target cells
(e.g., TZM-bl cells)

Incubate for 48 hours

Lyse cells and add
luciferase substrate

Measure luminescence

Calculate % inhibition
and EC50 value

 

Observe decreased
susceptibility to BMS-488043

Isolate viral RNA from
resistant culture

Perform RT-PCR to amplify
the env gene

Sequence the env gene

Compare sequence to
wild-type/baseline

Identify mutations in gp120

Common resistance mutations:
V68A, L116I, S375I/N, M426L
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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